Cas no 7689-03-4 (Camptothecin)
Camptothecin is a plant anticancer drug,From South Central China\From Camptotheca acuminata distributed in Southwest China.1976In, Chinese chemist Gao Yisheng and others successfully synthesized racemic camptothecin.Camptothecin has good curative effect on gastrointestinal tract and head and neck cancer,But it has side effects of urine blood for a few patients.
Camptothecin structure
Camptothecin Properties
Names and Identifiers
-
- Camptothecine
- 1,6-DIHYDROXY-7-GLUCURONOSYLFLAVONE
- (20S)-CAMPTOTHECIN
- 4-ETHYL-4-HYDROXY-1H-PYRANO[3',4':6,7]INDOLIZINO[1,2-B]QUINOLINE-3,14(4H,12H)DIONE
- 5,6-DIHYDROXY-4-OXO-2-PHENYL-4H-1-BENZOPYRAN-7-YL BETA-D-GLUCOPYRANOSIDURONIC ACID
- 5,6-DIHYDROXY-7-GLUCURONOSYLFLAVONE
- BAICALEIN-7-O-GLUCURONIDE
- BAICALIN
- (+)-CAMPTOTHECIN
- CAMPTOTHECIN, CAMPTOTHECA ACUMINATA
- (S)-4-ETHYL-4-HYDROXY-1,12-DIHYDRO-4H-2-OXA-6,12A-DIAZA-DIBENZO[B,H]FLUORENE-3,13-DIONE
- (S)-4-ETHYL-4-HYDROXY-1H-PYRANO-[3',4':6,7]INDOLIZINO[1,2-B]QUINOLINE-3,14(4H,12H)-DIONE
- (S)-(+)-CAMPTOTHECIN
- (s)-droxy
- 1h-pyrano(3’,4’:6,7)indolizino(1,2-b)quinoline-3,14(4h,12h)-dione,4-ethyl-4-hy
- 20(s)-camptothecine
- 21,22-secocamptothecin-21-oicacidlactone
- nsc100880
- nsc94600
- S-(+)-Camptothecin
- camptothecin
- Camptothecin (CPT,Camptohecine, NSC100880,NSC 94600)
- CAMPTOTHECIN(P)
- -(+)-Camptothecin
- (S)-4-ethyl-4-hydroxy-1H-pyrano-[3',4':6,7]indolizinol[1,2-b]quinoline-3,14(4H,12H)-dione
- Baicalin std.
- CaMpathecin
- Camptohecin
- CPT
- d-Camptothecin
- 4-Ethyl-4-hydroxy-1H-pyrano-[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- [ "" ]
- (+)-Camptothecine
- (S)-Camptothecin
- Camptothecine (8CI)
- 20(S)-Camptothecin
- Camptothecine (S,+)
- MLS000766223
- XT3Z54Z28A
- VSJKWCGYPAHWDS-FQEVSTJZSA-N
- Camptoth
- (S)-4-ethyl-4-hydroxy-1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline
- (S)-(+)-Camptothecin
- Camptothecin
- CAMPTOTHECIN [WHO-DD]
- SY010324
- 21,22-Secocamptothecin-21-oic acid lactone
- CAS-2114454
- BCP02857
- CHEMBL65
- Bio1_001378
- NCGC00016994-03
- (S)-4-ethyl-4-hydroxy-1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- NCGC00178592-02
- 4-Ethyl-4-hydroxy-1H-pyrano-[3[,4[:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- 1H-Pyrano[3',7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (S)-
- CHEBI:27656
- SR-01000075798
- NSC 100880
- Spectrum_000299
- SR-01000597379-3
- HMS2095H21
- AKOS004119861
- NCGC00016994-10
- BRD-K37890730-001-10-2
- NCGC00261026-01
- s1288
- Lopac-C-9911
- HMS3414J17
- NCGC00016994-07
- DB04690
- CCRIS 8162
- NSC94600
- (S)-4-Ethyl-4-hydroxy-1H-pyrano-[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione;(S)-(+)-Camptothecin
- d-camptothecine
- Q419964
- Tocris-1100
- BSPBio_002586
- SCHEMBL6038
- IDI1_000826
- 4-Ethyl-4-hydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione (CPT, Camptothecin)
- AI3-62475
- NCGC00016994-01
- Bio1_000400
- DTXSID0030956
- HMS1568H21
- KBioGR_001036
- AC-202
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (4S)-
- (4S)-4-ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- (19S)-19-ethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
- CAMPTOTHECIN [MI]
- SR-01000075798-1
- SR-01000597379-1
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (S)-
- SPBio_000746
- HY-16560
- NCGC00016994-06
- NCGC00016994-05
- HMS502J08
- EU-0100341
- Prestwick1_000200
- HMS1921N08
- HMS3678J15
- Camptothecin,(S)
- (S)-4-ethyl-4-hydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]florene-3,13-dione
- Q-200785
- Spectrum4_000738
- C 9911
- SpecPlus_000712
- BRN 0631069
- A838882
- NCGC00016994-11
- (S)-4-Ethyl-4-hydroxy-1H-pyrano-[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- (S)-4-ethyl-4-hydroxy-1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione
- cid_24360
- NCGC00016994-09
- (4S)-4-ETHYL-4-HYDROXY-1H-PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H,12H)-DIONE
- HMS3654D13
- NCGC00024997-01
- NCGC00024997-02
- Z1741982070
- NSC 94600
- SW196414-3
- KBioSS_000779
- 4-Ethyl-4-hydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione (camptothecin or CPT)
- NCGC00015290-01
- SDCCGSBI-0050329.P003
- LP00341
- (S)-4-Ethyl-4-hydroxy-1H-pyrano[3 inverted exclamation mark ,4 inverted exclamation mark :6,7]indolizino[1,2-b]quinoline-3,14-(4H,12H)-dione
- HMS3712H21
- UNII-XT3Z54Z28A
- EN300-1725804
- CCG-40255
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (S)-
- (S)-4-ethyl-4-hydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione
- 20(S)-Camptothecine
- (+)-Camptothecin
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-, (4S)-
- Spectrum2_000903
- BPBio1_000175
- AB00052452-08
- (s)-camptothecine
- KBio2_003347
- SMR000445686
- (19S)-19-ethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{15,20}]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione
- KBio3_002086
- Tox21_500341
- NCGC00024997-04
- GR-301
- MFCD00081076
- NCGC00178592-01
- NCGC00024997-06
- NCGC00024997-03
- NSC-94600
- HMS2089F08
- KBio2_005915
- KBio1_001752
- (S)-(+)-Camptothecin, >=90% (HPLC), powder
- NCGC00024997-05
- DivK1c_006808
- SDCCGMLS-0066688.P001
- NCGC00016994-04
- 4-Ethyl-4-hydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione (Camptothecin)
- Prestwick2_000200
- KBioSS_002283
- HMS3261E03
- NCGC00016994-08
- AB00052452_10
- BSPBio_000159
- 1ST40312
- CS-1049
- Prestwick_102
- KBio2_000779
- NINDS_000826
- Spectrum5_001126
- NCGC00016994-16
- SPECTRUM1502232
- NCGC00016994-29
- Prestwick0_000200
- KBio1_000826
- BDBM50008923
- Bio1_000889
- (S)-4-Ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14-(4H,12H)-dione
- 4(S)-Ethyl-4-hydroxy-1H-pyrano-[3',4':6,7]indolizino[1,2-b]quinoline-3,14 (4H,12H)-dione
- NCGC00016994-02
- DivK1c_000826
- Spectrum3_001203
- C01897
- SPBio_002080
- BRD-K37890730-001-09-4
- 7689-03-4
- AB00052452-09
- NCI60_042105
- 4-ethyl-4-hydroxy-(4S)-3,4,12,14-tetrahydro-1H-pyrano[3'',4'':6,7]indolizino[1,2-b]quinoline-3,14-dione
- NS00011856
- KS-5235
- (19S)-19-ethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{15,20}]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
- SR-01000597379
- NCGC00016994-12
- (+)-Camptothecin;
- 4-ETHYL-4-HYDROXY-1,12-DIHYDRO-4H-2-OXA-6,12A-DIAZA-DIBENZO[B,H]FLUORENE-3,13-DIONE
- M01564
- Prestwick3_000200
- Lopac0_000341
- SR-01000075798-4
- GLXC-10346
- NCGC00016994-23
- BRD-K37890730-001-15-1
- BBL033963
- BRD-K37890730-001-17-7
- 4-Ethyl-4-hydroxy-1H-pyrano-[3,4:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- BRD-K37890730-001-16-9
- STK801886
- NCGC00016994-19
- +Expand
-
- MFCD00081076
- VSJKWCGYPAHWDS-FQEVSTJZSA-N
- 1S/C20H16N2O4/c1-2-20(25)14-8-16-17-12(7-11-5-3-4-6-15(11)21-17)9-22(16)18(23)13(14)10-26-19(20)24/h3-8,25H,2,9-10H2,1H3/t20-/m0/s1
- O1C([C@](C([H])([H])C([H])([H])[H])(C2C([H])=C3C4C(=C([H])C5=C([H])C([H])=C([H])C([H])=C5N=4)C([H])([H])N3C(C=2C1([H])[H])=O)O[H])=O
Computed Properties
- 348.111007g/mol
- 0
- 1
- 1
- 5
- 1
- 348.111007g/mol
- 348.111007g/mol
- 79.7Ų
- 26
- 742
- 0
- 1
- 0
- 0
- 0
- 1
- 348.4
Experimental Properties
- 2.07960
- 81.42000
- 1735
- 1.5700 (estimate)
- Insoluble
- 757℃ at 760 mmHg
- 260 °C (dec.) (lit.)
- 0.0±2.7 mmHg at 25°C
- 411.6 °C
- chloroform/methanol (4:1): 4 mg/mL
- Yellow powder
- +37° - +42° (c=0.4, CHCl3:MeOH=8:2)
- 1.3112 (rough estimate)
Camptothecin Price
Camptothecin Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7689-03-4)Camptothecin
A838882
in Stock/in Stock
25g/100g
99%/99%
Friday, 30 August 2024 06:44
248.0/860.0
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier
(CAS:7689-03-4)Irinotecan EP Impurity D
I-2104RN
in Stock
100mg
99%
Tuesday, 24 December 2024 10:34
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
(CAS:7689-03-4)Camptothecin
TB00310
in Stock
5mg,10mg ,20mg ,50mg ,100mg,or customized
>98%
Tuesday, 21 January 2025 17:56
price inquiry
Camptothecin Related Literature
-
1. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surfaceSuhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
-
Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
-
Giuseppe Graziano Phys. Chem. Chem. Phys., 2013,15, 7389-7395
-
Sumaira Anjum,Rimsha Chaudhary,Amna Komal Khan,Mariam Hashim,Iram Anjum,Christophe Hano,Bilal Haider Abbasi RSC Adv., 2022,12, 22266-22284
-
Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
-
Ikuo Sasaki,Hana Doi,Toshiya Hashimoto,Takao Kikuchi,Hajime Ito,Tatsuo Ishiyama Chem. Commun., 2013,49, 7546-7548
-
Takato Mitsudome,Min Sheng,Ayako Nakata,Jun Yamasaki,Tomoo Mizugaki,Koichiro Jitsukawa Chem. Sci., 2020,11, 6682-6689
-
Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145
7689-03-4 (Camptothecin) Related Products
- 64439-81-2((Inverted exclamation markA)-10-Hydroxycamptothecin)
- 19685-09-7(10-Hydroxycamptothecin)
- 86639-63-6(10-Aminocamptothecin)
- 97682-44-5(Irinotecan)
- 78287-27-1(7-Ethylcamptothecin)
- 86639-52-3(7-Ethyl-10-hydroxycamptothecin)
- 91421-42-0(9-Nitrocellulose camptothecine;Rubitecan)
- 91421-43-1((S)-10-Amino-4-ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione)
- 67656-30-8(10-Hydroxycamptothecin)
- 86639-62-5((S)-4-Ethyl-4-hydroxy-10-nitro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:7689-03-4)Camptothecin
98%
20mg
30
Baoji Haoxiang Bio-technology Co.Ltd
(CAS:7689-03-4)Camptothecine
98/98
25mg/1g
0/0